Cas no 1794844-72-6 ([(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate)

[(2-Phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate is a synthetic ester derivative combining a 3,5-difluorobenzoate moiety with a (2-phenylethyl)carbamoyl functional group. This compound is of interest in organic and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of pharmacologically active molecules. The presence of fluorine atoms enhances its stability and may influence binding interactions in biological systems. The (2-phenylethyl)carbamoyl group contributes to its structural diversity, making it suitable for further functionalization. Its well-defined molecular structure allows for precise modifications, supporting applications in drug discovery and material science. The compound is typically characterized by NMR, HPLC, and mass spectrometry for quality assurance.

[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate structure

1794844-72-6 structure

Product Name:[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate

CAS No:1794844-72-6

MF:C₁₇H₁₅F₂NO₃

MW:319.302711725235

CID:5324499

Update Time:2025-06-14

[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

- 2-oxo-2-(phenethylamino)ethyl 3,5-difluorobenzoate
- [2-oxo-2-(2-phenylethylamino)ethyl] 3,5-difluorobenzoate
- STL195129
- 2-oxo-2-[(2-phenylethyl)amino]ethyl 3,5-difluorobenzoate
- [(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate
- Inchi： 1S/C17H15F2NO3/c18-14-8-13(9-15(19)10-14)17(22)23-11-16(21)20-7-6-12-4-2-1-3-5-12/h1-5,8-10H,6-7,11H2,(H,20,21)
- InChI Key： PMVRESGRVJQCJP-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C(=O)OCC(NCCC1C=CC=CC=1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 389
XLogP3: 3.3
Topological Polar Surface Area: 55.4

[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6609-4037-2μmol	[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate	1794844-72-6	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-4037-5μmol	[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate	1794844-72-6	5μmol	$63.0	2023-09-07
Life Chemicals	F6609-4037-10μmol	[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate	1794844-72-6	10μmol	$69.0	2023-09-07
Life Chemicals	F6609-4037-20μmol	[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate	1794844-72-6	20μmol	$79.0	2023-09-07
Life Chemicals	F6609-4037-1mg	[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate	1794844-72-6	1mg	$54.0	2023-09-07
Life Chemicals	F6609-4037-2mg	[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate	1794844-72-6	2mg	$59.0	2023-09-07
Life Chemicals	F6609-4037-3mg	[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate	1794844-72-6	3mg	$63.0	2023-09-07
Life Chemicals	F6609-4037-4mg	[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate	1794844-72-6	4mg	$66.0	2023-09-07
Life Chemicals	F6609-4037-5mg	[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate	1794844-72-6	5mg	$69.0	2023-09-07
Life Chemicals	F6609-4037-10mg	[(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate	1794844-72-6	10mg	$79.0	2023-09-07

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Additional information on [(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate

Comprehensive Overview of [(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate (CAS No. 1794844-72-6)

The compound [(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate (CAS No. 1794844-72-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 3,5-difluorobenzoate moiety linked to a (2-phenylethyl)carbamoyl group, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "what is [(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate used for" and "how to synthesize [(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate."

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability and bioavailability. The presence of difluorobenzene in [(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate contributes to its metabolic resistance, a trait highly valued in drug development. Researchers are particularly intrigued by its potential as a protease inhibitor or enzyme modulator, topics frequently searched in academic and industrial circles. Additionally, its carbamate linkage offers versatility in chemical modifications, aligning with the growing trend of "structure-activity relationship (SAR) studies."

The synthesis of [(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate typically involves esterification and carbamoylation steps, with 3,5-difluorobenzoic acid and 2-phenylethyl isocyanate as key intermediates. This process is often optimized for yield and purity, addressing common laboratory challenges like "how to improve the yield of [(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate." Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards—a critical concern for industries navigating "GMP synthesis" requirements.

Beyond pharmaceuticals, [(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate has garnered attention in material science. Its aromatic and fluorinated components make it a candidate for organic electronic materials, a hot topic in "green chemistry" and "renewable energy" discussions. The compound's ability to form stable thin films could revolutionize OLED or solar cell technologies, answering queries like "can fluorinated benzoates enhance device efficiency."

Environmental and safety profiles are also pivotal. While not classified as hazardous, studies on "biodegradability of fluorinated compounds" remain relevant. Researchers emphasize eco-friendly synthesis routes and waste minimization, reflecting broader societal shifts toward "sustainable chemistry." This aligns with search trends questioning "are fluorinated esters environmentally safe."

In conclusion, [(2-phenylethyl)carbamoyl]methyl 3,5-difluorobenzoate exemplifies the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to advanced materials—coupled with rigorous analytical validation, position it as a compound of enduring scientific and commercial value. As interest in "tailored fluorochemicals" grows, this molecule will likely remain at the forefront of interdisciplinary research.